4-Chloro-3-ethylbenzaldehyde

• IUPAC Name: 4-chloro-3-ethylbenzaldehyde
• InChI: InChI=1S/C9H9ClO/c1-2-8-5-7(6-11)3-4-9(8)10/h3-6H,2H2,1H3
• InChI Key: CZMHKIAIPIIRRO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)C=O)Cl
• Molecular Formula: C9H9ClO
• Molecular Weight: 168.62 g/mol

Description

4-Chloro-3-ethylbenzaldehyde is a chemical compound with the CAS Number: 945717-06-6. It has a molecular weight of 168.62. It is a liquid at room temperature.

Physical And Chemical Properties Analysis

4-Chloro-3-ethylbenzaldehyde is a liquid at room temperature. It has a molecular weight of 168.62. It is stored at a temperature of 2-8°C.

Scientific Research Applications

Application in Antibacterial Activity Research

Specific Scientific Field

This application falls under the field of Medicinal Chemistry and Microbiology .

Summary of the Application

4-Chloro-3-ethylbenzaldehyde has been used in the synthesis of Schiff base ligands, which are then used to form metal complexes. These complexes have been studied for their antibacterial activity.

Methods of Application or Experimental Procedures

The Schiff base was derived from the condensation reaction of 5-chlorosalicylaldehyde and 4-fluoroaniline at room temperature. The resulting Schiff base ligand, 4-chloro-2-{(E)-[(4-fluorophenyl)imino]methyl}phenol (C13H9ClFNO), was then used to synthesize Mn (II), Co (II), Ni (II), Cu (II), and Zn (II) complexes in a methanolic medium.

Results or Outcomes

The metal (II) complexes exhibited higher antibacterial activity than the free Schiff base ligand. They were tested in vitro against Gram-negative bacteria (Escherichia coli and Pseudomonas aeruginosa) and Gram-positive bacteria (Bacillus subtilis and Staphylococcus typhi) using the disc diffusion method.

Application in Synthesis of Optical Isomers

Specific Scientific Field

This application falls under the field of Organic Chemistry and Pharmaceutical Chemistry .

Summary of the Application

Ethyl ®-4-chloro-3-hydroxybutyrate (®-CHBE), a versatile fine chemistry intermediate, is synthesized using 4-Chloro-3-ethylbenzaldehyde. It is used as a precursor in the synthesis of several pharmacologically valuable products, including L-carnitine.

Safety And Hazards

The safety information for 4-Chloro-3-ethylbenzaldehyde indicates that it has the GHS07 pictogram. The signal word is “Warning”. The hazard statements include H315, H319, and H335. The precautionary statements include P261, P305, P351, and P338.

Synthesis routes and methods

Procedure details

To a solution of 4.319 g of 4-bromo-1-chloro-2-ethyl-benzene (20 mmol) in 50 ml diethylether, cooled to 0° C., were added dropwise 12.3 ml of 1.6M n-BuLi in hexane. After 30 min. stirring at 0° C. and 2 h at RT, a solution of 2.43 ml DMF (31 mmol) in 10 ml diethylether was added dropwise (temperature raised from 20 to 28° C.). After 1 h additional stirring at RT, the reaction mixture was acidified with 2N HCl, diluted with 150 ml water and extracted with diethylether. The combined organic layers were washed with brine, dried over magnesium sulfate, filtered off and concentrated in vacuo. The residue was purified by flash column chromatography (heptane/AcOEt: 95/5) to yield 2.1 g of a colorless oil. MS (ISP) 168.1 (M+H)+.